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Compound of Interest

Compound Name: 5'-Thymidylic acid calcium salt

Cat. No.: B13749850

Get Quote

Executive Summary
Calcium Thymidylate (Calcium Thymidine-5'-monophosphate; dTMP-Ca) is a specialized

nucleotide salt critical for pharmaceutical formulations and nutritional applications, particularly

in infant formula where sodium load management is paramount. Unlike its more common

disodium counterpart (CAS 33430-62-5), the calcium salt (CAS 3372-09-6) offers distinct

stability and bioavailability profiles. This guide provides a technical deep-dive into the sourcing,

quality control, and validation of dTMP-Ca, designed for drug development professionals

requiring strict adherence to E-E-A-T (Experience, Expertise, Authoritativeness, and

Trustworthiness) standards.

Part 1: Chemical Identity & Significance
The Calcium Advantage
While the disodium salt of thymidine monophosphate is the standard for laboratory reagents

due to high water solubility, Calcium Thymidylate is the preferred choice in two specific high-

stakes scenarios:
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Pediatric Nutrition: To mimic human breast milk nucleotides without exceeding renal sodium

excretion limits in neonates.

Pharmaceutical Formulation: As a calcium donor in specific drug delivery systems where

sodium ion interference (common effect) must be minimized.

Chemical Specifications
IUPAC Name: Calcium thymidine-5'-phosphate

CAS Number: 3372-09-6 (Anhydrous); check specific CAS for hydrates (often variable).

Molecular Formula: C₁₀H₁₃CaN₂O₈P

Molecular Weight: ~360.27 g/mol (Anhydrous basis)

Solubility: Lower than disodium salt; requires specific dissolution protocols (acidified

environment or slow release) for bioavailability studies.

Part 2: Purity Grades & Critical Specifications
In drug development and high-end nutrition, "Purity" is not a single number. It is a matrix of

attributes.[1]

Grade Comparison Matrix
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Feature Reagent Grade
Food/Nutritional

Grade (FCC)

Pharma Grade

(API/Excipient)

Primary Use R&D, Cell Culture
Infant Formula,

Supplements

Clinical Drugs,

Injectables

Assay (HPLC) ≥ 97.0% ≥ 98.0 - 102.0% ≥ 99.0%

Heavy Metals (Pb) < 20 ppm < 1 ppm (Strict) < 0.5 ppm

Arsenic (As) < 5 ppm < 1 ppm < 1 ppm

Residual Solvents Not always tested
USP <467> / FCC

limits
ICH Q3C Compliant

Endotoxins Not specified Not specified < 0.25 EU/mg

Bioburden Non-sterile Low bioburden
Sterile / Low

Endotoxin

Key Standard Manufacturer Spec
Food Chemicals

Codex (FCC)
USP / EP / JP

Expert Insight: Do not conflate Reagent Grade with Pharma Grade. Reagent grade often

permits higher levels of heavy metals and residual solvents (methanol/ethanol) used in the

crystallization process, which are toxicologically unacceptable in clinical formulations.

Critical Impurity Profile
When auditing a supplier, request a CoA (Certificate of Analysis) that explicitly quantifies:

Free Thymidine: Indicates hydrolysis of the phosphate group (degradation).

Other Nucleotides (dCMP, dGMP): Cross-contamination from the synthesis or fermentation

broth.
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Calcium Content: Stoichiometry must be 1:1. Deviations indicate incomplete salt formation or

excess calcium chloride residues.

Part 3: Sourcing Strategy & Supplier Landscape
The market is bifurcated between Catalog Aggregators and Primary Manufacturers.

The Supply Chain Ecosystem
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Figure 1: Calcium Thymidylate Supply Chain. The "Salt Exchange" step is the critical control

point for Calcium stoichiometry.

Supplier Categories
Primary Nucleotide Manufacturers (The "Source"):

Examples: Yamasa Corp (Japan), Ajinomoto (Japan), Star Lake Bioscience (China),

Meihua Group (China).

Pros: Full traceability, DMF (Drug Master File) availability, custom specs.

Cons: High Minimum Order Quantity (MOQ).

High-Tier Distributors (The "Validators"):

Examples: Biosynth, Spectrum Chemical, Thermo Scientific Chemicals.

Pros: Validated supply chains, smaller pack sizes, local warehousing.

Cons: Higher unit cost.
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Part 4: Analytical Quality Control Protocols
Trustworthiness in data comes from self-validating protocols. Below is the standard workflow

for validating Calcium Thymidylate purity.

HPLC Purity Assay (Standard Protocol)
Principle: Reverse-phase chromatography with ion-pairing or phosphate buffer to separate

the polar nucleotide from free bases.

Method Parameters:

Column: C18 (e.g., 250mm x 4.6mm, 5µm).

Mobile Phase A: 0.1 M Potassium Dihydrogen Phosphate (pH 4.0).

Mobile Phase B: Methanol (HPLC Grade).

Gradient: Isocratic (typically 95% A / 5% B) or shallow gradient depending on impurity profile.

Flow Rate: 1.0 mL/min.[2]

Detection: UV @ 254 nm (max absorption for Thymidine).

Calcium Stoichiometry Validation (ICP-MS)
To ensure you have the Calcium salt and not a physical mix of Thymidylate and Calcium

Chloride:

Digest 50mg sample in Nitric Acid.

Run ICP-MS (Inductively Coupled Plasma Mass Spectrometry).

Calculate Molar Ratio: Ca (mol) / P (mol).

Acceptance Criteria: 0.95 - 1.05.

Analytical Workflow Diagram
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Purity Analysis Stoichiometry & Safety

Sample: Ca-Thymidylate
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Figure 2: Analytical Quality Control Workflow ensuring both organic purity and inorganic safety.

Part 5: Stability & Handling
Hygroscopicity: Calcium salts are generally less hygroscopic than sodium salts, but dTMP-

Ca can still absorb moisture.

Storage: -20°C is standard for long-term storage to prevent hydrolysis of the phosphoester

bond.

Handling: Use in a humidity-controlled environment (<40% RH).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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